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Carsatrin Carsatrin
Brand Name: Vulcanchem
CAS No.: 125363-87-3
VCID: VC0137207
InChI: InChI=1S/C25H26F2N6OS/c26-19-5-1-17(2-6-19)23(18-3-7-20(27)8-4-18)33-11-9-32(10-12-33)13-21(34)14-35-25-22-24(29-15-28-22)30-16-31-25/h1-8,15-16,21,23,34H,9-14H2,(H,28,29,30,31)
SMILES: C1CN(CCN1CC(CSC2=NC=NC3=C2NC=N3)O)C(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F
Molecular Formula: C25H26F2N6OS
Molecular Weight: 496.6 g/mol

Carsatrin

CAS No.: 125363-87-3

Main Products

VCID: VC0137207

Molecular Formula: C25H26F2N6OS

Molecular Weight: 496.6 g/mol

Carsatrin - 125363-87-3

CAS No. 125363-87-3
Product Name Carsatrin
Molecular Formula C25H26F2N6OS
Molecular Weight 496.6 g/mol
IUPAC Name 1-[4-[bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-(7H-purin-6-ylsulfanyl)propan-2-ol
Standard InChI InChI=1S/C25H26F2N6OS/c26-19-5-1-17(2-6-19)23(18-3-7-20(27)8-4-18)33-11-9-32(10-12-33)13-21(34)14-35-25-22-24(29-15-28-22)30-16-31-25/h1-8,15-16,21,23,34H,9-14H2,(H,28,29,30,31)
Standard InChIKey JOMBZLFCXNSKEQ-UHFFFAOYSA-N
SMILES C1CN(CCN1CC(CSC2=NC=NC3=C2NC=N3)O)C(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F
Canonical SMILES C1CN(CCN1CC(CSC2=NC=NC3=C2NC=N3)O)C(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F
Synonyms (6-(1-(1-bis(4-fluorophenyl)methyl)piperazin-4-yl)-2-hydroxy-3-propanylthio)purine
4-(bis(4-fluorophenyl)methyl)-alpha-((9H-purin-6-ylthio)methyl)-1-piperazineethanol
carsatrin
RWJ 24517
RWJ-24517
PubChem Compound 193951
Last Modified Dec 23 2021
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